Cas no 28293-18-7 (2,5-Cyclohexadiene-1,4-dione,2,5-dihexyl-3,6-dihydroxy-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,5-dihexyl-3,6-dihydroxy-
• CAS No: 28293-18-7
• MF: C₁₈H₂₈O₄
• MW: 308.412526130676
• CID: 276721
• PubChem ID: 271295
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,5-dihexyl-3,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,5-dihexyl-3,6-dihydroxy-
• 2,5-Dihexyl-3,6-dihydroxybenzo-1,4-quinone
• 2,5-dihexyl-3,6-dihydroxy-1,4-benzoquinone
• NSC114763
• UNII-HL3B0D7WEA
• 2,5-CYCLOHEXADIENE-1,4-DIONE, 2,5-DIHEXYL-3,6-DIHYDROXY-
• HL3B0D7WEA
• NSC-114763
• CHEMBL3263333
• DTXSID10182543
• 28293-18-7
• NSC 114763

• Inchi： 1S/C18H28O4/c1-3-5-7-9-11-13-15(19)17(21)14(18(22)16(13)20)12-10-8-6-4-2/h19,22H,3-12H2,1-2H3
• InChI Key： OHUQCPADVIGHFE-UHFFFAOYSA-N
• SMILES： OC1C(C(=C(C(C=1CCCCCC)=O)O)CCCCCC)=O

Computed Properties

• Exact Mass: 308.19884
• Monoisotopic Mass: 308.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.104
• Boiling Point: 441.4°Cat760mmHg
• Flash Point: 234.9°C
• Refractive Index: 1.528
• PSA: 74.6
• LogP: 4.70320